Reply to the ‘Comment on “Enhancing the output performance of hybrid nanogenerators based on Al-doped BaTiO3 composite films: a self-powered utility system for portable electronics”’, by A. Tkach and O. Okhay, J. Mater. Chem. A, 2023, 11, D3TA01041D
Journal of Materials Chemistry A Pub Date: 2023-11-14 DOI: 10.1039/D3TA03122E
Abstract
With this contribution, we reply to the Comment by Tkach et al. on our publication in J. Mater. Chem. A, 2018, 6, 16101. We provide proper evidence to clarify all these queries either by providing a further explanation or through additional experimental results. From the ferroelectric characteristics and dielectric studies, we demonstrate that the remnant polarization and dielectric constant of BaTiO3 are varied with the aluminum (Al) dopant concentration and also noticed that the BaTiO3 with 2% Al dopant concentration is an optimized sample (compared to the others) to attain a high remnant polarisation and dielectric constant. Besides, the other material data of the samples are further analyzed and the presence of Al dopant content is confirmed in the BaTiO3.
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